2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)-N-[(4-methoxyphenyl)methyl]propanamide

• IUPAC Name: 2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)-N-[(4-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C23H27N3O4S/c1-30-19-8-6-17(7-9-19)15-25-23(27)22(26-10-12-31(28,29)13-11-26)14-18-16-24-21-5-3-2-4-20(18)21/h2-9,16,22,24H,10-15H2,1H3,(H,25,27)
• InChI Key: PABBRNAWFLFQBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(CC2=CNC3=CC=CC=C32)N4CCS(=O)(=O)CC4
• Molecular Formula: C23H27N3O4S
• Molecular Weight: 441.5 g/mol

Description

2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)-N-[(4-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C23H27N3O4S and its molecular weight is 441.55. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

A study by Tumosienė et al. (2020) discusses the synthesis of novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide with various moieties, demonstrating significant antioxidant and anticancer activities. These compounds showed higher antioxidant activity than ascorbic acid and were cytotoxic against human glioblastoma and breast cancer cell lines, highlighting their potential in cancer therapy (Tumosienė et al., 2020).

Antifungal and Antibacterial Agents

Research on compounds derived from visnagenone and khellinone indicated significant anti-inflammatory and analgesic activities. These compounds, such as novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showed high COX-2 selectivity, underlining their potential as anti-inflammatory agents (Abu‐Hashem et al., 2020).

Novel Compounds with Potential Cannabinoid Receptor Activity

Westphal et al. (2015) identified novel compounds with potential cannabinoid receptor activity, including thiazolylindoles and benzimidazoles. These compounds were new to the German market at the time, and their structural elucidation was discussed, suggesting possible pharmacological applications (Westphal et al., 2015).

Antibacterial and Antifungal Agents

Helal et al. (2013) synthesized novel 2-(6-methoxy-2-naphthyl)propionamide derivatives with significant antibacterial and antifungal activities, matching the activity levels of standard agents like Ampicilline and Flucanazole. These findings highlight the importance of structural modifications in enhancing the antimicrobial efficacy of chemical compounds (Helal et al., 2013).